Cas no 3427-31-4 (N-(6-Bromo-1,3-benzothiazol-2-yl)-2-chloroacetamide)

• Product Name: N-(6-Bromo-1,3-benzothiazol-2-yl)-2-chloroacetamide
• CAS No: 3427-31-4
• MF: C₉H₆BrClN₂OS
• MW: 305.578738689423
• CID: 321202
• PubChem ID: 2384252
• Update Time: 2025-04-19

N-(6-Bromo-1,3-benzothiazol-2-yl)-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(6-bromo-2-benzothiazolyl)-2-chloro-
• N-(6-Bromo-1,3-benzothiazol-2-yl)-2-chloroacetamide
• N-(6-BROMO-BENZOTHIAZOL-2-YL)-2-CHLORO-ACETAMIDE
• 6-Brom-2-chloracetylamino-benzthiazol
• AC1M5RVJ
• AC1Q3TLD
• CTK4H2052
• N-(6-bromobenzo[d]thiazol-2-yl)-2-chloroacetamide
• SBB005221
• STK208735
• C9H6BrClN2OS
• DTXSID20368351
• 3427-31-4
• AKOS000297911
• CS-0219669
• EN300-04642
• Z56886298

• Inchi： 1S/C9H6BrClN2OS/c10-5-1-2-6-7(3-5)15-9(12-6)13-8(14)4-11/h1-3H,4H2,(H,12,13,14)
• InChI Key： KXPBQZGBHBXROK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)SC(NC(CCl)=O)=N2

Computed Properties

• Exact Mass: 303.90738
• Monoisotopic Mass: 303.907274
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2
• XLogP3: 3.2

Experimental Properties

• Density: 1.83
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.741
• PSA: 41.99